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Compound of Interest

Compound Name: (E)-5-Undecene

Cat. No.: B1236431 Get Quote

This technical guide provides a comprehensive overview of the core chemical properties of

(E)-5-Undecene, tailored for researchers, scientists, and professionals in drug development.

The document details the compound's physicochemical characteristics, spectroscopic data,

and provides illustrative experimental protocols for its synthesis and analysis.

Core Chemical Properties
(E)-5-Undecene, an acyclic olefin, possesses a range of chemical and physical properties that

are critical for its application in scientific research and development.[1] A summary of these

properties is presented below.

Table 1: Physicochemical Properties of (E)-5-Undecene
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Property Value Source

Molecular Formula C₁₁H₂₂ [1][2][3][4]

Molecular Weight 154.29 g/mol [1][2][3][4]

CAS Number 764-97-6 [2][3][4]

IUPAC Name (E)-undec-5-ene [1]

Synonyms trans-5-Undecene [1][2][3][4]

Boiling Point 187.71°C (estimate) [5]

Melting Point -67.3°C (estimate) [5]

Density 0.7709 g/cm³ (estimate) [5]

Refractive Index 1.4232 (estimate) [5]

LogP (Octanol/Water Partition

Coefficient)
5.2 [1]

Spectroscopic Data
The structural elucidation of (E)-5-Undecene relies on various spectroscopic techniques. The

National Institute of Standards and Technology (NIST) WebBook provides access to infrared

(IR) and mass spectrometry (MS) data for this compound.[3][4][6]

Infrared (IR) Spectroscopy: The IR spectrum of (E)-5-Undecene would exhibit characteristic

peaks for C-H stretching and bending vibrations of the alkyl chain and a distinctive peak

corresponding to the trans C=C double bond.

Mass Spectrometry (MS): Electron ionization mass spectrometry (EI-MS) would show a

molecular ion peak corresponding to its molecular weight, along with a fragmentation pattern

typical for a long-chain alkene.[3][4][6]

Nuclear Magnetic Resonance (NMR) Spectroscopy: While specific spectra for (E)-5-
Undecene were not found, the expected ¹H NMR spectrum would show signals for the

vinylic protons of the trans double bond, allylic protons, and the protons of the alkyl chains.
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The ¹³C NMR spectrum would display signals for the sp² hybridized carbons of the double

bond and the sp³ hybridized carbons of the alkyl groups.

Experimental Protocols
Detailed experimental protocols for the synthesis and characterization of (E)-5-Undecene are

crucial for its practical application. Below are generalized procedures based on established

organic chemistry methodologies.

Synthesis of (E)-5-Undecene via the Wittig Reaction
The Wittig reaction is a reliable method for the stereoselective synthesis of alkenes, particularly

for forming (E)-alkenes from stabilized ylides.[5]

Materials:

Hexanal

Pentyltriphenylphosphonium bromide

n-Butyllithium (n-BuLi) in hexane

Anhydrous tetrahydrofuran (THF)

Anhydrous diethyl ether

Saturated aqueous ammonium chloride (NH₄Cl) solution

Anhydrous magnesium sulfate (MgSO₄)

Pentane

Procedure:

Ylide Preparation: In a flame-dried, two-necked round-bottom flask under an inert

atmosphere (e.g., nitrogen or argon), suspend pentyltriphenylphosphonium bromide in

anhydrous THF. Cool the suspension to 0°C in an ice bath. Add a solution of n-BuLi in

hexane dropwise with stirring. Allow the reaction mixture to warm to room temperature and
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stir for 1-2 hours, during which the color should change, indicating the formation of the

phosphorus ylide.

Wittig Reaction: Cool the ylide solution back to 0°C. Add a solution of hexanal in anhydrous

THF dropwise. After the addition is complete, allow the reaction mixture to warm to room

temperature and stir for several hours or until thin-layer chromatography (TLC) indicates the

consumption of the aldehyde.

Work-up: Quench the reaction by slowly adding saturated aqueous NH₄Cl solution. Transfer

the mixture to a separatory funnel and extract with diethyl ether. Wash the combined organic

layers with brine, dry over anhydrous MgSO₄, and filter.

Purification: Remove the solvent under reduced pressure using a rotary evaporator. The

crude product, which contains triphenylphosphine oxide as a major byproduct, can be

purified by flash column chromatography on silica gel using pentane as the eluent to yield

pure (E)-5-Undecene.

Characterization by Gas Chromatography-Mass
Spectrometry (GC-MS)
GC-MS is a powerful technique for the analysis of volatile compounds like (E)-5-Undecene.

Instrumentation:

Gas chromatograph coupled to a mass spectrometer (e.g., Agilent 8890 GC with a 7000D

MS).

Capillary column (e.g., HP-5MS, 30 m x 0.25 mm i.d., 0.25 µm film thickness).[7]

GC Conditions:

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.[7]

Injector Temperature: 250°C.[7]

Injection Mode: Split (e.g., 50:1).[7]
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Oven Temperature Program: Initial temperature of 70°C held for 3 minutes, then ramped to

246°C at a suitable rate (e.g., 10°C/min) and held for a few minutes.[7]

MS Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Source Temperature: 230°C.[7]

Mass Range: m/z 40-400.

Procedure:

Sample Preparation: Prepare a dilute solution of the purified (E)-5-Undecene in a volatile

solvent such as hexane.

Injection: Inject a small volume (e.g., 1 µL) of the sample into the GC.

Analysis: The compound will be separated on the GC column based on its boiling point and

polarity. The eluted compound will then be ionized and fragmented in the mass spectrometer.

The resulting mass spectrum can be compared with a library database (e.g., NIST) for

confirmation of its identity. The retention time in the chromatogram is also a characteristic of

the compound under the specific GC conditions.

Logical Workflow for Synthesis and
Characterization
The following diagram illustrates the logical workflow for the synthesis and characterization of

(E)-5-Undecene.

Caption: Workflow for the synthesis and characterization of (E)-5-Undecene.

Biological Relevance
While specific signaling pathways involving (E)-5-Undecene are not well-documented, long-

chain alkenes are known to play roles in biological systems. For instance, they are components

of protective waxes in plants and can act as pheromones in certain insects.[8] Some
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microorganisms are capable of biosynthesizing long-chain alkenes.[9] The metabolism of long-

chain alkanes and alkenes in some yeasts involves oxidation to fatty acids, which are then

incorporated into glycolipids.[10] Further research is required to elucidate any specific

biological activities or metabolic pathways of (E)-5-Undecene in higher organisms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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